Cas no 62529-25-3 (Phenol, 2-nitro-4-nonyl-)
Phenol, 2-nitro-4-nonyl- structure
Product Name:Phenol, 2-nitro-4-nonyl-
CAS No:62529-25-3
MF:C15H23NO3
MW:265.348024606705
CID:441439
PubChem ID:18183548
Update Time:2025-04-19
Phenol, 2-nitro-4-nonyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-nitro-4-nonyl-
- 2-nitro-4-nonylphenol
- SCHEMBL7094143
- 62529-25-3
- DTXSID30592640
- YOXDEECVKSRMRN-UHFFFAOYSA-N
-
- Inchi: 1S/C15H23NO3/c1-2-3-4-5-6-7-8-9-13-10-11-15(17)14(12-13)16(18)19/h10-12,17H,2-9H2,1H3
- InChI Key: YOXDEECVKSRMRN-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1[N+](=O)[O-])CCCCCCCCC
Computed Properties
- Exact Mass: 265.16789
- Monoisotopic Mass: 265.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 63.37
Phenol, 2-nitro-4-nonyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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